N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide

• IUPAC Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorophenyl)sulfonylacetamide
• InChI: InChI=1S/C19H16ClNO5S/c1-11(22)19-12(2)26-18-9-6-15(10-17(18)19)21(13(3)23)27(24,25)16-7-4-14(20)5-8-16/h4-10H,1-3H3
• InChI Key: MGQNEDIVWFQAME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)C
• Molecular Formula: C19H16ClNO5S
• Molecular Weight: 405.9 g/mol

Description

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in 1993 by the research group of Dr. Vincenzo Di Marzo at the Institute of Biomolecular Chemistry in Naples, Italy.

Mechanism of Action

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide acts as an inhibitor of the anandamide transporter, which is responsible for the reuptake of anandamide into the presynaptic neuron. By inhibiting this transporter, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide increases the levels of anandamide in the synaptic cleft, leading to increased activation of cannabinoid receptors and subsequent modulation of pain and inflammation.
Biochemical and physiological effects:
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide has been shown to have a number of biochemical and physiological effects, including modulation of pain and inflammation, as well as potential neuroprotective effects. It has also been shown to have an effect on the cardiovascular system, with some studies suggesting that it may have a protective effect against ischemic injury.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide in lab experiments is its high potency and specificity for the anandamide transporter. However, one of the limitations is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide, including further exploration of its potential therapeutic applications in the treatment of pain, inflammation, and neurological disorders. There is also potential for the development of new drugs based on the structure of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide, which could have improved efficacy and fewer side effects. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide, as well as its potential limitations and drawbacks.

Synthesis Methods

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide is synthesized through a multi-step process that involves the reaction of 5-hydroxytryptophan with acetic anhydride to form 5-acetoxytryptophan. This intermediate is then reacted with 2-methyl-1-benzofuran-5-carboxylic acid to form the benzofuran ring. The resulting compound is then treated with p-toluenesulfonyl chloride and sodium hydroxide to form the final product, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide.

Scientific Research Applications

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to inhibit the reuptake of the endocannabinoid anandamide, which is known to play a role in pain modulation and inflammation. N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-[(4-chlorophenyl)sulfonyl]acetamide also has potential applications in the treatment of neurological disorders, such as epilepsy and Parkinson's disease.